![molecular formula C16H19N3O3S B6116767 2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]-N-(4-methoxyphenyl)acetamide](/img/structure/B6116767.png)
2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]-N-(4-methoxyphenyl)acetamide is a compound that has been widely studied in scientific research due to its potential therapeutic properties. Also known as MPTA, this compound has been investigated for its ability to inhibit certain enzymes and modulate various biological processes.
Mechanism of Action
MPTA works by inhibiting the activity of certain enzymes and modulating various biological processes. Specifically, MPTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. MPTA has also been shown to modulate the activity of certain proteins involved in cancer cell growth and neurodegenerative disease development.
Biochemical and Physiological Effects:
MPTA has been shown to have various biochemical and physiological effects. In cancer research, MPTA has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, MPTA has been shown to reduce inflammation by inhibiting the activity of COX-2. In neurodegenerative disease research, MPTA has been studied for its potential to modulate the activity of certain proteins involved in the development of these diseases.
Advantages and Limitations for Lab Experiments
MPTA has several advantages and limitations for lab experiments. One advantage is that it has been widely studied and its mechanism of action is well understood. Another advantage is that it has shown promising results in various areas of research. One limitation is that it may not be effective in all cases, and further research is needed to determine its full potential.
Future Directions
There are several future directions for research on MPTA. One direction is to further investigate its potential therapeutic properties in cancer, inflammation, and neurodegenerative diseases. Another direction is to study its potential side effects and toxicity. Additionally, further research is needed to optimize the synthesis method for MPTA and develop more effective analogs.
Synthesis Methods
The synthesis of MPTA involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-hydroxy-6-propyl-2-pyrimidinethiol to form the desired product, MPTA.
Scientific Research Applications
MPTA has been studied for its potential therapeutic properties in various areas of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, MPTA has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has shown that MPTA can reduce inflammation by inhibiting the activity of certain enzymes. In neurodegenerative disease research, MPTA has been studied for its potential to modulate the activity of certain proteins involved in the development of these diseases.
Properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-3-4-12-9-14(20)19-16(18-12)23-10-15(21)17-11-5-7-13(22-2)8-6-11/h5-9H,3-4,10H2,1-2H3,(H,17,21)(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPQIHYJRUKNETL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.